1-[2-(2-Thiophen-2-yl-1,3-oxazol-4-yl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-(2-thiophen-2-yl-1,3-oxazol-4-yl)acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H16N2O4S/c18-13(17-5-3-10(4-6-17)15(19)20)8-11-9-21-14(16-11)12-2-1-7-22-12/h1-2,7,9-10H,3-6,8H2,(H,19,20)
• InChI Key: CLFOWTIIQNPEGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)CC2=COC(=N2)C3=CC=CS3
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

1-[2-(2-Thiophen-2-yl-1,3-oxazol-4-yl)acetyl]piperidine-4-carboxylic acid is a chemical compound that has attracted the attention of researchers due to its potential application in scientific research. The compound is also known as TOAC and has been synthesized using various methods.

Mechanism of Action

TOAC acts as a spin label by interacting with unpaired electrons in biological systems. The compound is attached to proteins and peptides, and its interaction with unpaired electrons produces a characteristic EPR spectrum. The EPR spectrum provides information on the structure and dynamics of the biological system under study.
Biochemical and Physiological Effects
TOAC has no known biochemical or physiological effects. The compound is used solely as a spin label in EPR spectroscopy.

Advantages and Limitations for Lab Experiments

TOAC has several advantages as a spin label. The compound is relatively small and can be attached to proteins and peptides without significantly altering their structure or function. TOAC is also highly stable and can be used in a wide range of experimental conditions. However, TOAC has some limitations. The compound is not suitable for studying biological systems that do not have unpaired electrons. Additionally, TOAC can only provide information on the local environment around the spin label and cannot provide information on the overall structure of the biological system under study.

Future Directions

TOAC has several potential future directions in scientific research. The compound can be used to study the structure and dynamics of membrane proteins, which are important drug targets. TOAC can also be used to study the structure and dynamics of DNA and RNA, which are important biomolecules. Additionally, TOAC can be used to study the structure and dynamics of protein-protein and protein-ligand interactions, which are important for drug discovery. Finally, TOAC can be used in combination with other spin labels to provide more detailed information on the structure and dynamics of biological systems.

Synthesis Methods

TOAC has been synthesized using different methods, including the reaction of 2-thiophen-2-yl-1,3-oxazole-4-carboxylic acid with piperidin-4-one, followed by acetylation with acetic anhydride. Other methods include the reaction of 2-thiophen-2-yl-1,3-oxazole-4-carboxylic acid with piperidine-4-carboxylic acid and subsequent acetylation with acetic anhydride. The synthesis of TOAC is a relatively simple process, and the compound can be obtained in good yields.

Scientific Research Applications

TOAC has been used in scientific research, particularly in the field of electron paramagnetic resonance (EPR) spectroscopy. EPR spectroscopy is a powerful tool used to study the structure and dynamics of biological systems. TOAC is a spin label that can be attached to proteins and peptides to study their structure and dynamics using EPR spectroscopy. The compound has also been used to study the structure and dynamics of lipid bilayers.